Cas no 1354028-68-4 ([1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester)
[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- [1-((S)-2-amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester
- tert-Butyl ((1-((S)-2-amino-3-methylbutanoyl)pyrrolidin-3-yl)methyl)(methyl)carbamate
- AM97300
- [1-((S)-2-Amino-3-methylbutyryl)pyrrolidin-3-ylmethyl]methylcarbamic acid tert-butyl ester
- [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester
-
- Inchi: 1S/C16H31N3O3/c1-11(2)13(17)14(20)19-8-7-12(10-19)9-18(6)15(21)22-16(3,4)5/h11-13H,7-10,17H2,1-6H3/t12?,13-/m0/s1
- InChI Key: YIDFKWFMTAVXJE-ABLWVSNPSA-N
- SMILES: O=C([C@H](C(C)C)N)N1CCC(CN(C(=O)OC(C)(C)C)C)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 404
- Topological Polar Surface Area: 75.9
[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 083433-500mg |
1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester |
1354028-68-4 | 500mg |
£755.00 | 2022-03-01 | ||
| Chemenu | CM499265-1g |
tert-Butyl((1-((S)-2-amino-3-methylbutanoyl)pyrrolidin-3-yl)methyl)(methyl)carbamate |
1354028-68-4 | 97% | 1g |
$1499 | 2023-01-01 |
[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester
Introduction to [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS No. 1354028-68-4)
[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1354028-68-4, is a derivative of pyrrolidine and features a chiral center, making it a subject of interest for researchers exploring stereoselective synthesis and drug development.
The molecular structure of this compound consists of a pyrrolidine ring substituted with a [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl] group and a methyl carbamate tert-butyl ester moiety. The presence of the (S)-configuration at the chiral center enhances its pharmacological relevance, as enantiomeric purity is often critical in medicinal chemistry for achieving desired therapeutic effects while minimizing adverse reactions.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions of this compound with biological targets. The [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl] part of the molecule is particularly noteworthy, as it resembles motifs found in various bioactive molecules. This structural feature suggests potential applications in the development of drugs targeting neurological disorders, given the importance of pyrrolidine derivatives in modulating neurotransmitter systems.
Moreover, the tert-butyl ester group in the compound's name, methyl-carbamic acid tert-butyl ester, contributes to its stability and solubility characteristics, which are crucial factors in drug formulation. The ester functionality can be hydrolyzed under specific conditions to release the corresponding carboxylic acid, offering flexibility in its chemical manipulation and potential use in prodrug strategies.
In the context of current research, this compound has been investigated for its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The chiral nature of the molecule makes it an attractive candidate for asymmetric synthesis, where enantioselective catalysts can be employed to produce high-purity enantiomers. Such methodologies are increasingly important in drug development due to regulatory pressures favoring single-enantiomer drugs over racemic mixtures.
One notable area where this compound shows promise is in the treatment of metabolic disorders. Pyrrolidine derivatives have been implicated in modulating enzyme activity and metabolic pathways, making them valuable candidates for therapeutic intervention. The [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl] moiety, with its amino and carboxylic acid functionalities, can interact with various biological targets, including enzymes involved in amino acid metabolism. This interaction could potentially lead to novel treatments for conditions such as diabetes and obesity.
Another exciting application lies in the field of oncology. Preliminary studies have suggested that pyrrolidine-based compounds can exhibit anti-proliferative effects by interfering with key signaling pathways involved in cancer cell growth and survival. The structural features of [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester make it a candidate for further investigation as an anti-cancer agent. Specifically, its ability to mimic natural amino acids might allow it to disrupt metabolic processes that are often dysregulated in tumor cells.
The synthesis of this compound also presents an opportunity for innovation in synthetic methodologies. The use of chiral auxiliaries or catalysts can facilitate the introduction of stereochemical purity at multiple stages of the synthesis. This approach not only enhances yield but also reduces the need for subsequent purification steps, making the process more efficient and cost-effective.
From a regulatory perspective, compounds like [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. This involves comprehensive toxicological studies, pharmacokinetic assessments, and clinical trials to evaluate their therapeutic potential. The complexity of these studies underscores the importance of having well-defined intermediates such as this one to serve as building blocks for more advanced drug candidates.
In conclusion, [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS No. 1354028-68-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its chiral nature, make it a valuable tool for exploring new therapeutic strategies across various disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.
1354028-68-4 ([1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)